Cas no 101391-58-6 (2-Butynedioic acid-13C2)

• Product Name: 2-Butynedioic acid-13C2
• CAS No: 101391-58-6
• MF: C₄H₂O₄
• MW: 116.04159116745
• CID: 2623109
• Update Time: 2023-08-07

2-Butynedioic acid-13C2 Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid-13C2

• Inchi： 1S/C4H2O4/c5-3(6)1-2-4(7)8/h(H,5,6)(H,7,8)/i1+1,2+1
• InChI Key： YTIVTFGABIZHHX-ZDOIIHCHSA-N
• SMILES： OC([13C]#[13C]C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Topological Polar Surface Area: 74.6